Biotinate

Specification

• Molecular Formula: C10H15N2O3S-
• Molecular Weight: 243.31 g/mol
• IUPAC Name: 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoate
• Standard InChI: InChI=1S/C10H16N2O3S/c13-8(14)4-2-1-3-7-9-6(5-16-7)11-10(15)12-9/h6-7,9H,1-5H2,(H,13,14)(H2,11,12,15)/p-1/t6-,7-,9-/m0/s1
• Standard InChI Key: YBJHBAHKTGYVGT-ZKWXMUAHSA-M
• Isomeric SMILES: C1[C@H]2[C@@H]([C@@H](S1)CCCCC(=O)[O-])NC(=O)N2
• SMILES: C1C2C(C(S1)CCCCC(=O)[O-])NC(=O)N2
• Canonical SMILES: C1C2C(C(S1)CCCCC(=O)[O-])NC(=O)N2

Introduction

Chemical Structure and Properties

Molecular Characteristics

Biotinate has the molecular formula C10H15N2O3S- and a molecular weight of 243.31 g/mol. Its systematic chemical name is 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoate. The structure contains a tetrahydrothiophene ring fused with an imidazolidone ring, along with a valeric acid side chain that has lost its proton to form the carboxylate anion. This anionic form is significant as it affects the compound's solubility, chemical reactivity, and biological activity compared to its parent compound, biotin.

Stability and Reactivity

The stability of biotinate and its ability to form complexes with various cations makes it an interesting compound for pharmaceutical development. Its capacity to form stable complexes with magnesium, as evidenced by magnesium biotinate formulations, suggests potential for creating biotin derivatives with enhanced properties. These complexes may offer advantages in terms of stability, bioavailability, and biological activity compared to free biotin.

Biochemical Functions

Metabolic Roles

Biotinate is intricately involved in several critical metabolic pathways through its role as the functional form of biotin. These pathways include gluconeogenesis (the generation of glucose from non-carbohydrate sources), fatty acid synthesis, and amino acid catabolism. As a cofactor, biotinate/biotin is essential for the activity of carboxylase enzymes that catalyze carbon dioxide transfer reactions. The five key carboxylases dependent on biotin are: pyruvate carboxylase, propionyl-CoA carboxylase, beta-methylcrotonyl-CoA carboxylase, and acetyl-CoA carboxylases 1 and 2.

Mechanism of Action

The functional mechanism of biotinate involves its incorporation into carboxylase enzymes. In the biological system, biotin is covalently bound to the epsilon-amino group of a lysine residue within the apocarboxylase enzyme structure, a reaction catalyzed by holocarboxylase synthetase. When the carboxyl group of biotin becomes deprotonated in physiological conditions, the resulting biotinate form participates in the carboxylation reactions that are essential for metabolism. This process is critical for maintaining normal cellular function and energy production.

Regulation of Gene Expression

Beyond its role as an enzyme cofactor, biotinate/biotin has been implicated in the regulation of gene expression. Research has shown that biotin can influence the transcription of genes encoding carboxylases and other proteins. Specifically, biotin regulates the catabolic enzyme propionyl-CoA carboxylase at the post-transcriptional level, while holocarboxylase synthetase is regulated at the transcriptional level. This gene regulatory function represents an additional mechanism through which biotinate influences metabolic processes.

Biotinate Derivatives and Complexes

Magnesium Biotinate

One of the most significant biotinate derivatives studied in recent research is magnesium biotinate, a complex formed between biotinate and magnesium. This compound has gained attention for its enhanced properties compared to standard d-biotin. Studies indicate that magnesium biotinate demonstrates superior tissue uptake and bioavailability. The improved absorption characteristics of magnesium biotinate may be attributed to the stabilization of the biotinate anion through coordination with magnesium, potentially facilitating transport across biological membranes.

Comparative Properties

Research comparing magnesium biotinate with conventional d-biotin has revealed several advantages of the magnesium complex. In particular, studies have shown that magnesium biotinate leads to higher serum, liver, and brain biotin concentrations in animal models, especially at doses of 1 and 100 mg/kg body weight. Additionally, liver cyclic guanosine monophosphate (cGMP) concentrations were greater when rats were treated with magnesium biotinate versus d-biotin. These findings suggest that the magnesium complex may offer enhanced bioactivity compared to standard biotin supplementation.

Research Findings on Therapeutic Applications

Metabolic Effects

Research on magnesium biotinate has demonstrated significant effects on lipid metabolism. A study published in Magnesium Research found that magnesium biotinate supplementation was more effective than d-biotin in reducing serum lipid concentrations in rats. Both total cholesterol and triglyceride levels decreased with biotin from both sources, but concentrations were lower with magnesium biotinate, particularly at the 1 mg/kg dose. The study also found that magnesium biotinate was more effective in regulating protein levels of lipid metabolism-related biomarkers, including decreasing liver SREBP-1c and FAS while increasing AMPK-alpha 1, ACC-1, ACC-2, PCC, and MCC levels.

Neurological Effects

Beyond metabolic effects, magnesium biotinate has shown promising results in neurological applications. Research investigating the therapeutic effects of magnesium biotinate on propionic acid-induced autistic features in rats revealed significant improvements in brain health markers and behavior. Treatment with magnesium biotinate improved neuronal loss and degeneration observed in the hippocampal CA1 region and cerebellum of propionic acid-exposed rats. Brain levels of oxidative stress and inflammatory markers were lower in all magnesium biotinate groups compared to propionic acid alone, while brain antioxidant markers were higher in the higher-dose groups.

Clinical Applications and Considerations

Current Applications

While research on biotinate and its derivatives continues to expand, current clinical applications primarily revolve around addressing biotin deficiency. Biotin deficiency in humans is extremely rare and generally associated with specific conditions such as prolonged parenteral nutrition, consumption of large quantities of raw egg whites (which contain avidin, a biotin-binding protein), severe malnutrition, or inherited metabolic disorders affecting biotin metabolism. In these cases, biotin supplementation rather than specific biotinate formulations is the current standard of care.

Dietary Considerations

The dietary requirement for biotin has been established as adequate intake (AI) levels by the Food and Nutrition Board at the National Academies of Sciences, Engineering, and Medicine. For adults aged 19 years and older, the AI is 30 μg/day, with slightly higher recommendations for lactating women (35 μg/day). While these guidelines refer to biotin rather than biotinate specifically, they provide context for understanding the nutritional significance of this compound and its derivatives.

Future Research Directions

Expanding Therapeutic Applications

Future research on biotinate and its derivatives should focus on expanding the understanding of potential therapeutic applications. The promising results observed in metabolic and neurological studies provide a foundation for investigating applications in conditions such as metabolic syndrome, neurodevelopmental disorders, and inflammatory conditions. Clinical trials will be essential to determine whether the effects observed in animal models translate to human populations.

Pharmacokinetics and Bioavailability

Further investigation into the pharmacokinetics and bioavailability of different biotinate formulations would provide valuable insights for optimizing therapeutic applications. The enhanced tissue uptake observed with magnesium biotinate suggests that other mineral-biotinate complexes might offer unique advantages. Comparative studies of various biotinate derivatives could help identify formulations with optimal properties for specific applications.

Molecular Mechanisms

A deeper understanding of the molecular mechanisms underlying the effects of biotinate and its derivatives would strengthen the scientific foundation for their therapeutic use. Research into how biotinate complexes interact with cellular transport systems, influence gene expression, and affect signaling pathways would provide valuable insights into their biological activities and potential applications.